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Compound of Interest

Compound Name:
6-(2-Chlorophenyl)-2-

hydroxypyridine

CAS No.: 1111114-35-2

Cat. No.: B6366358

Get Quote

Executive Summary
6-(2-Chlorophenyl)-2-hydroxypyridine (often referred to by its tautomeric form, 6-(2-

chlorophenyl)-2-pyridone) is a heterocyclic building block used in medicinal chemistry.[1][2][3]

While sparingly soluble in water, it exhibits high solubility in DMSO (typically 20–50 mg/mL),

making DMSO the vehicle of choice for stock solution preparation.[1]

This guide addresses the critical impact of lactam-lactim tautomerism on solubility, provides a

validated dissolution protocol, and outlines storage strategies to prevent compound

degradation due to DMSO hygroscopicity.[1]

Chemical Identity & Physicochemical Context[2][4]
[5][6][7][8][9][10][11][12][13]
To master the solubility of this compound, one must understand its dynamic structure.[1] 2-

Hydroxypyridines are "chameleon" molecules that change structure based on their

environment.[1][2]
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The Tautomeric Equilibrium
In the solid state and in polar aprotic solvents like DMSO, the compound exists predominantly

as the 2-pyridone (lactam) tautomer, not the 2-hydroxypyridine (lactim) form.[1] DMSO

stabilizes the polar amide-like bond of the pyridone, which is critical for understanding its

dissolution mechanism.[1]

Lactim Form (Non-polar solvent favored): Aromatic pyridine ring with an -OH group.[1][2]

Lactam Form (DMSO/Solid favored): Non-aromatic ring with a C=O and N-H group.[1][2]

Visualization of Tautomeric Shift
The following diagram illustrates the structural shift that occurs when the solid is dissolved in

DMSO.
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Caption: In DMSO, the equilibrium shifts strongly toward the Lactam (2-pyridone) form due to

the solvent's high dielectric constant and hydrogen bond accepting capability.[1]

Solubility Profile & Data
The following data summarizes the solubility limits and physical properties relevant to stock

preparation.
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Property Value / Description Notes

CAS Number
Varies by derivative (e.g.,

16879-02-0 for 6-Cl analog)

Specific 2-Cl-phenyl CAS is

rare; treat as 6-aryl-2-pyridone

class.[1][2]

Molecular Weight ~205.64 g/mol
Based on Formula C₁₁H₈ClNO.

[1][2]

Solubility in DMSO ≥ 20 mg/mL (approx. 100 mM) Recommended Stock Conc.

Solubility in Water Negligible (< 0.1 mg/mL) Requires organic co-solvent.[2]

Solubility in Ethanol Moderate (~5–10 mg/mL)
Less effective than DMSO.[1]

[2]

Appearance White to off-white powder Crystalline solid.[1][2]

Expert Insight: While specific batch data may vary, 6-aryl-substituted 2-pyridones generally

dissolve readily in DMSO up to 50 mg/mL.[1][2] However, for biological assays, a 10 mM or 20

mM stock is standard to ensure the final DMSO concentration in the assay remains <1% (v/v)

after dilution.[1]

Validated Dissolution Protocol
This protocol ensures complete solubilization and minimizes the risk of "crash-out"

(precipitation) during storage.[1][2]

Materials Required[1][2][14]
Compound: 6-(2-Chlorophenyl)-2-hydroxypyridine (Solid).[1][2]

Solvent: Anhydrous DMSO (≥99.9%, stored over molecular sieves).[1]

Vessel: Amber glass vial (borosilicate) or polypropylene microcentrifuge tube.

Equipment: Vortex mixer, Ultrasonic bath (optional).

Step-by-Step Workflow
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Caption: Decision tree for preparing a homogeneous stock solution. Sonication is the primary

corrective action if dissolution is slow.[1]
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Detailed Procedure
Calculation: Determine the mass required. For a 10 mM stock of a ~205.6 g/mol compound:

Weigh 2.06 mg of powder.[1][2]

Add 1.0 mL of DMSO.[1][2]

Addition: Add the calculated volume of DMSO directly to the powder. Do not add powder to

liquid to avoid clumping on the liquid surface.[1]

Agitation: Vortex vigorously for 30 seconds. The solution should turn clear.

Troubleshooting: If particles remain, sonicate in a water bath for 5–10 minutes. Ensure the

water bath temperature does not exceed 40°C to prevent thermal degradation.[1][2]

Verification: Hold the vial up to a light source. The liquid must be free of any suspension or

turbidity.[1][2]

Stability & Storage Guidelines
DMSO is hygroscopic, meaning it absorbs water from the atmosphere.[1] Water uptake causes

two problems:

Precipitation: The compound is hydrophobic; as water content in DMSO rises, solubility

drops.[1][2]

Hydrolysis Risk: Although the pyridone ring is stable, moisture can encourage microbial

growth or hydrolytic degradation over long periods.[1][2]

Storage Matrix
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Condition Recommendation Duration

Room Temp (25°C) Acceptable for < 24 hours Short-term use only.[1][2]

Refrigerated (4°C) NOT Recommended

DMSO freezes at 19°C;

repeated solid-liquid cycling

degrades compounds.[1][2]

Frozen (-20°C) Best Practice Stable for 6–12 months.[1][2]

Frozen (-80°C) Long-term Archival Stable for > 2 years.[1][2]

Critical Rule: Store stock solutions in single-use aliquots (e.g., 50 µL) to avoid freeze-thaw

cycles. Use amber vials to protect from potential photodegradation.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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